Cas no 1402551-80-7 (1-chloro-2-(2-methylpropoxy)-4-(trifluoromethyl)benzene)

• Product Name: 1-chloro-2-(2-methylpropoxy)-4-(trifluoromethyl)benzene
• CAS No: 1402551-80-7
• MF: C₁₁H₁₂ClF₃O
• MW: 252.660593032837
• MDL: MFCD18911715
• CID: 5218552
• Update Time: 2026-03-06

1-chloro-2-(2-methylpropoxy)-4-(trifluoromethyl)benzene Chemical and Physical Properties

Names and Identifiers

• 1-chloro-2-(2-methylpropoxy)-4-(trifluoromethyl)benzene
• Benzene, 1-chloro-2-(2-methylpropoxy)-4-(trifluoromethyl)-
• 3-Iso-butoxy-4-chlorobenzotrifluoride

• MDL： MFCD18911715
• Inchi： 1S/C11H12ClF3O/c1-7(2)6-16-10-5-8(11(13,14)15)3-4-9(10)12/h3-5,7H,6H2,1-2H3
• InChI Key： TYJONJWAQKKLGC-UHFFFAOYSA-N
• SMILES： C1(Cl)=CC=C(C(F)(F)F)C=C1OCC(C)C

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 16
• Rotatable Bond Count: 4

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Trifluoromethylbenzenes

Additional information on 1-chloro-2-(2-methylpropoxy)-4-(trifluoromethyl)benzene

Professional Introduction to Compound with CAS No. 1402551-80-7 and Product Name: 1-chloro-2-(2-methylpropoxy)-4-(trifluoromethyl)benzene

1-chloro-2-(2-methylpropoxy)-4-(trifluoromethyl)benzene, identified by its CAS number 1402551-80-7, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and materials science. This compound, featuring a unique structural arrangement of a chloro group, an isobutoxy moiety, and a trifluoromethyl substituent on a benzene ring, exhibits intriguing chemical properties that make it a valuable intermediate in the synthesis of various bioactive molecules.

The structural configuration of 1-chloro-2-(2-methylpropoxy)-4-(trifluoromethyl)benzene imparts distinct electronic and steric characteristics to the molecule. The presence of the trifluoromethyl group enhances the lipophilicity and metabolic stability of derivatives, while the chloro substituent provides a reactive site for further functionalization via nucleophilic aromatic substitution reactions. Additionally, the isobutoxy group introduces bulkiness, which can influence both the solubility and binding affinity of the compound in biological systems.

In recent years, this compound has been explored as a key intermediate in the development of novel pharmaceutical agents. Its structural features are particularly relevant in the design of small-molecule inhibitors targeting enzyme-catalyzed pathways involved in inflammatory and metabolic disorders. For instance, derivatives of 1-chloro-2-(2-methylpropoxy)-4-(trifluoromethyl)benzene have been investigated for their potential to modulate cyclooxygenase (COX) activity, which is a critical enzyme in the production of prostaglandins associated with pain and inflammation.

One notable application of this compound lies in its role as a precursor for synthesizing fluorinated aromatic compounds. Fluoroaromatics are widely recognized for their enhanced bioavailability and improved pharmacokinetic profiles compared to their non-fluorinated counterparts. The trifluoromethyl group, in particular, is known to increase metabolic stability by resisting oxidative degradation, making it an attractive feature for drug development. Recent studies have demonstrated that compounds derived from 1-chloro-2-(2-methylpropoxy)-4-(trifluoromethyl)benzene exhibit promising anti-inflammatory properties when incorporated into molecular frameworks designed to interact with specific biological targets.

The pharmaceutical industry has also leveraged the reactivity of the chloro group in 1-chloro-2-(2-methylpropoxy)-4-(trifluoromethyl)benzene to develop novel heterocyclic scaffolds. Heterocyclic compounds are integral to many modern drugs due to their ability to mimic natural biomolecules and interfere with disease-causing pathways. By functionalizing the chloro-substituted benzene ring with various nitrogen-containing heterocycles, researchers have generated libraries of compounds with potential therapeutic applications ranging from oncology to central nervous system disorders.

Moreover, the synthetic versatility of 1-chloro-2-(2-methylpropoxy)-4-(trifluoromethyl)benzene has made it a valuable building block in materials science. Its incorporation into polymer matrices can enhance thermal stability and mechanical strength, making it useful in high-performance coatings and adhesives. The compound’s ability to undergo cross-coupling reactions further extends its utility in constructing complex molecular architectures required for advanced material applications.

Recent advancements in computational chemistry have enabled more efficient design strategies for derivatives of 1-chloro-2-(2-methylpropoxy)-4-(trifluoromethyl)benzene. Machine learning models trained on large datasets of bioactive molecules have identified novel structural motifs that could improve drug-like properties such as solubility, permeability, and binding affinity. These computational tools are particularly useful for predicting the biological activity of fluorinated aromatic compounds, which often exhibit subtle yet significant differences in behavior compared to their non-fluorinated analogs.

The role of fluorine atoms in medicinal chemistry continues to evolve, with increasing evidence supporting their importance in modulating pharmacological activity. The electron-withdrawing nature of fluorine enhances lipophilicity, while its ability to induce conformational changes in molecules can improve binding interactions with biological targets. In this context, 1-chloro-2-(2-methylpropoxy)-4-(trifluoromethyl)benzene serves as a versatile scaffold for exploring these effects through structural modifications.

Industrial-scale synthesis of 1-chloro-2-(2-methylpropoxy)-4-(trifluoromethyl)benzene has also seen significant improvements due to optimized catalytic processes and green chemistry principles. Continuous flow reactors, for example, have enabled higher yields and reduced waste generation during production. These advancements not only improve economic feasibility but also align with global sustainability goals by minimizing environmental impact.

In conclusion, 1-chloro-2-(2-methylpropoxy)-4-(trifluoromethyl)benzene (CAS No. 1402551-80-7) represents a multifaceted compound with broad applications across pharmaceuticals and materials science. Its unique structural features—comprising a chloro group, an isobutoxy moiety, and a trifluoromethyl substituent—make it an invaluable intermediate for developing innovative therapeutics and advanced materials. As research continues to uncover new synthetic pathways and biological activities associated with this compound, its significance is expected to grow further within the scientific community.